Cas no 332872-76-1 (<br>N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide)

• Product Name: <br>N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide
• CAS No: 332872-76-1
• MF: C₂₂H₂₃ClN₄OS
• MW: 426.962222337723
• CID: 3073073
• PubChem ID: 995201
• Update Time: 2025-06-11

<br>N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide
• N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• AKOS000579747
• N-(4-chlorophenyl)-2-[(5-cyclohexyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-Chlorophenyl)-2-((5-cyclohexyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(4-chlorophenyl)-2-[(5-cyclohexyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AG-690/40751118
• 332872-76-1

• MDL： MFCD02050879
• Inchi： 1S/C22H23ClN4OS/c23-17-11-13-18(14-12-17)24-20(28)15-29-22-26-25-21(16-7-3-1-4-8-16)27(22)19-9-5-2-6-10-19/h2,5-6,9-14,16H,1,3-4,7-8,15H2,(H,24,28)
• InChI Key： ZEEJGULTIFRXSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NN=C(C2CCCCC2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 426.1281102Da
• Monoisotopic Mass: 426.1281102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 85.1Ų

Additional information on <br>N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide

Comprehensive Overview of N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide (CAS No. 332872-76-1)

N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide (CAS No. 332872-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of triazole derivatives, which are widely recognized for their diverse biological activities. Its molecular structure incorporates a chlorophenyl group, a cyclohexyl moiety, and a triazole ring, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

One of the key reasons for the growing interest in N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide is its potential role in addressing current challenges in drug discovery and sustainable agriculture. With the rise of antibiotic resistance and the need for eco-friendly agrochemicals, researchers are increasingly focusing on triazole-based compounds like this one. The compound's sulfanyl acetamide linkage further enhances its versatility, allowing for modifications that can optimize its efficacy and safety profile.

In the context of pharmaceutical applications, N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide has been studied for its potential as a kinase inhibitor or anti-inflammatory agent. Kinase inhibitors are a hot topic in modern medicine, particularly in oncology, where targeted therapies are revolutionizing cancer treatment. The compound's triazole core and chlorophenyl group may contribute to its ability to interact with specific enzyme targets, making it a candidate for further development in this area.

From an agrochemical perspective, this compound's structural attributes align with the demand for next-generation pesticides that are both effective and environmentally benign. The cyclohexyl and phenyl groups in its structure could enhance its stability and bioavailability, which are critical factors in crop protection. As the agricultural sector seeks alternatives to traditional pesticides, triazole derivatives like this one are being explored for their potential to mitigate pest resistance and reduce ecological impact.

The synthesis of N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide typically involves multi-step organic reactions, including cyclization and sulfanylation processes. Researchers are continually refining these methods to improve yield and purity, which are essential for scaling up production. The compound's CAS No. 332872-76-1 serves as a unique identifier in chemical databases, facilitating its study and regulatory compliance.

In summary, N-(4-Chloro-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide represents a promising candidate in both pharmaceutical and agrochemical research. Its structural complexity and functional groups offer multiple avenues for innovation, addressing some of the most pressing challenges in these fields. As scientific advancements continue, this compound may play a pivotal role in the development of new therapies and sustainable agricultural practices.